Cas no 97404-07-4 (Glycine,N-(1-oxo-9-octadecen-1-yl)-)

Glycine,N-(1-oxo-9-octadecen-1-yl)- structure
97404-07-4 structure
Product Name:Glycine,N-(1-oxo-9-octadecen-1-yl)-
CAS No:97404-07-4
MF:C20H37NO3
MW:339.512686491013
CID:808947
PubChem ID:6366615
Update Time:2025-04-19

Glycine,N-(1-oxo-9-octadecen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Glycine,N-(1-oxo-9-octadecen-1-yl)-
    • N-(1-oxo-9-octadecenyl)glycine
    • EINECS 306-770-7
    • SCHEMBL261603
    • SCHEMBL18091138
    • 97404-07-4
    • Inchi: 1S/C20H37NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19(22)21-18-20(23)24/h9-10H,2-8,11-18H2,1H3,(H,21,22)(H,23,24)/b10-9+
    • InChI Key: HPFXACZRFJDURI-MDZDMXLPSA-N
    • SMILES: O=C(CCCCCCC/C=C/CCCCCCCC)NCC(=O)O

Computed Properties

  • Exact Mass: 339.277344
  • Monoisotopic Mass: 339.277344
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 17
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4
  • XLogP3: 6.6

Experimental Properties

  • Density: 0.962
  • Boiling Point: 525.6°Cat760mmHg
  • Flash Point: 271.7°C
  • Refractive Index: 1.478
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